Cas no 2680680-89-9 (Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate)

• Product Name: Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate
• CAS No: 2680680-89-9
• MF: C₁₈H₁₇BrFNO₂
• MW: 378.235487699509
• CID: 5855289
• PubChem ID: 165933427
• Update Time: 2025-06-08

Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680680-89-9
• EN300-28301645
• benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate
• Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate

• Inchi： 1S/C18H17BrFNO2/c19-16-7-6-14(9-17(16)20)8-15-10-21(11-15)18(22)23-12-13-4-2-1-3-5-13/h1-7,9,15H,8,10-12H2
• InChI Key： MHVZOCLVPBHRTJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)CC1CN(C(=O)OCC2C=CC=CC=2)C1

Computed Properties

• Exact Mass: 377.04267g/mol
• Monoisotopic Mass: 377.04267g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate

Comprehensive Overview of Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate (CAS No. 2680680-89-9)

Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate (CAS No. 2680680-89-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. This compound belongs to the class of azetidine derivatives, which are increasingly explored for their potential in drug discovery and material science. The presence of both bromine and fluorine substituents on the phenyl ring enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate incorporates a benzyl carboxylate group, which is known for its stability and versatility in organic synthesis. Researchers are particularly interested in this compound for its potential applications in medicinal chemistry, where it could serve as a building block for novel therapeutics targeting neurological disorders or inflammatory diseases. Recent studies have highlighted the role of azetidine-containing compounds in modulating biological pathways, further driving demand for this chemical entity.

One of the most frequently asked questions about CAS No. 2680680-89-9 revolves around its synthetic routes and purification methods. The compound is typically synthesized through multi-step organic reactions, including N-alkylation and esterification processes, with careful attention to reaction conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are employed to characterize the compound, ensuring compliance with industry standards.

In the context of green chemistry, researchers are exploring sustainable approaches to produce Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate with minimal environmental impact. This aligns with the growing trend of eco-friendly synthesis in the chemical industry, where reducing waste and optimizing energy efficiency are prioritized. The compound's halogenated structure also makes it a candidate for studying structure-activity relationships (SAR) in drug design, a topic of high interest in academic and industrial research.

From a commercial perspective, CAS No. 2680680-89-9 is available through specialized chemical suppliers, often in milligram to gram quantities for research purposes. Its pricing and availability are influenced by factors such as raw material costs and synthesis complexity. Researchers seeking this compound should verify its certificate of analysis (CoA) to ensure quality and consistency, especially when used in sensitive applications like high-throughput screening or bioconjugation.

Looking ahead, the demand for Benzyl 3-[(4-bromo-3-fluorophenyl)methyl]azetidine-1-carboxylate is expected to rise as its potential in precision medicine and biopharmaceuticals becomes more evident. Its compatibility with modern catalysis techniques, such as photocatalysis and electrocatalysis, further expands its utility in cutting-edge research. As the scientific community continues to uncover new applications for this compound, it remains a subject of active investigation and innovation.